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Compound of Interest

Compound Name: 3-Fluorophenylacetonitrile

Cat. No.: B154504

In-Depth Technical Guide: 3-
Fluorophenylacetonitrile

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical
properties of 3-Fluorophenylacetonitrile, a key intermediate in the synthesis of various
pharmaceutical compounds. This document outlines its fundamental molecular characteristics
and provides a representative analytical workflow for its characterization.

Core Molecular Data

3-Fluorophenylacetonitrile is an organic compound featuring a phenyl ring substituted with a
fluorine atom at the meta position and an acetonitrile group. This structure imparts specific
reactivity and properties that are valuable in medicinal chemistry and materials science.
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Property Value References
Molecular Formula CsHeFN [1112][3]
Molecular Weight 135.14 g/mol [11[2][41[5]
Linear Formula FCesH4CH2CN [41[5]

CAS Number 501-00-8 [2][4]
Density 1.163 g/mL at 25°C [3][5]

Boiling Point 113-114°C at 18 mmHg [315]

Melting Point 21°C [3]
Refractive Index n20/D 1.502 [5]

Analytical Workflow for Quality Control

The following diagram illustrates a standard workflow for the quality control and
characterization of 3-Fluorophenylacetonitrile in a laboratory setting. This process ensures
the identity, purity, and integrity of the compound before its use in further synthetic steps.
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Sample Receipt of
3-Fluorophenylacetonitrile

Visual Inspection
(Color, Clarity)

FTIR Spectroscopy
(Functional Group ID)

NMR Spectroscopy
(*H, 13C, 1°F)
(Structural Confirmation)

Y

GC-MS Analysis
(Purity & Impurity Profile)

Y

Data Review and

Analysis

Quality Decision

Meets [Specs Out of Spec

Pass - Release for Use Fail - Further Investigation

Click to download full resolution via product page

Caption: Quality control workflow for 3-Fluorophenylacetonitrile.
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Experimental Protocols

Detailed experimental methodologies are crucial for the reproducible synthesis and analysis of
3-Fluorophenylacetonitrile. While specific protocols can be proprietary or vary based on the
desired scale and purity, a general procedure for its synthesis often involves the cyanation of 3-
fluorobenzyl bromide.

General Synthesis Protocol: Cyanation of 3-Fluorobenzyl Bromide

e Reaction Setup: A solution of 3-fluorobenzyl bromide in a polar aprotic solvent, such as
dimethylformamide (DMF) or acetonitrile, is prepared in a round-bottom flask equipped with
a magnetic stirrer and a reflux condenser.

o Cyanide Addition: A cyanide source, typically sodium cyanide or potassium cyanide, is added
to the solution. The amount of cyanide is usually in a slight molar excess relative to the
benzyl bromide.

o Reaction Conditions: The reaction mixture is heated to a temperature between 50-80°C and
stirred vigorously for several hours. The progress of the reaction is monitored by a suitable
analytical technique, such as Thin Layer Chromatography (TLC) or Gas Chromatography
(GC).

e Work-up: Upon completion, the reaction mixture is cooled to room temperature and
guenched by the addition of water. The product is then extracted into an organic solvent,
such as diethyl ether or ethyl acetate.

 Purification: The combined organic layers are washed with brine, dried over an anhydrous
drying agent (e.g., sodium sulfate or magnesium sulfate), and the solvent is removed under
reduced pressure. The crude product is then purified by vacuum distillation or column
chromatography to yield pure 3-Fluorophenylacetonitrile.

Note: This is a generalized protocol and should be adapted and optimized based on specific
laboratory conditions and safety protocols. Handling of cyanide salts requires extreme caution
and should be performed in a well-ventilated fume hood with appropriate personal protective
equipment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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